Cas no 1805528-73-7 (3,6-Bis(trifluoromethyl)-2-methylbenzoyl chloride)

• Product Name: 3,6-Bis(trifluoromethyl)-2-methylbenzoyl chloride
• CAS No: 1805528-73-7
• MF: C₁₀H₅ClF₆O
• MW: 290.589523077011
• CID: 5002921
• Update Time: 2025-05-19

3,6-Bis(trifluoromethyl)-2-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-methylbenzoyl chloride

• Inchi： 1S/C10H5ClF6O/c1-4-5(9(12,13)14)2-3-6(10(15,16)17)7(4)8(11)18/h2-3H,1H3
• InChI Key： JTBSAELNQGUNRG-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(F)(F)F)C=CC(C(F)(F)F)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1

Additional information on 3,6-Bis(trifluoromethyl)-2-methylbenzoyl chloride

Introduction to 3,6-Bis(trifluoromethyl)-2-methylbenzoyl chloride (CAS No. 1805528-73-7)

3,6-Bis(trifluoromethyl)-2-methylbenzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805528-73-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoyl chlorides, characterized by the presence of a carbonyl group bonded to a chlorine atom, making it a valuable intermediate in synthetic chemistry. The structural features of this molecule, particularly the incorporation of trifluoromethyl and methyl substituents at the 3 and 6 positions of the benzene ring, contribute to its unique chemical properties and reactivity, which are highly relevant in modern drug discovery and material science applications.

The trifluoromethyl group (-CF₃) is a well-known pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug molecules. Its electron-withdrawing nature influences the electronic distribution of the benzene ring, making it more susceptible to nucleophilic attack at specific positions. This characteristic is particularly useful in designing active pharmaceutical ingredients (APIs) where precise functionalization is required. In contrast, the methyl group (-CH₃) at the 2-position introduces steric hindrance and further modulates the electronic properties of the ring, contributing to the overall conformational flexibility of the molecule.

The synthesis of 3,6-Bis(trifluoromethyl)-2-methylbenzoyl chloride involves multi-step organic transformations, often starting from commercially available precursors such as trifluoromethylated aromatic compounds. The introduction of the chloroacetyl group at the 2-position followed by further functionalization at the 3 and 6 positions requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques in catalysis and flow chemistry have been employed to optimize these synthetic pathways, making large-scale production more feasible.

In recent years, 3,6-Bis(trifluoromethyl)-2-methylbenzoyl chloride has found applications in various research domains. One notable area is its use as a building block in medicinal chemistry for developing novel therapeutic agents. The compound’s ability to undergo nucleophilic substitution reactions allows for further derivatization into more complex molecules with potential biological activity. For instance, it has been utilized in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of multiple reactive sites on its structure makes it a versatile intermediate for constructing heterocyclic compounds that exhibit desirable pharmacokinetic profiles.

Another emerging application lies in materials science, where this compound serves as a precursor for advanced polymers and coatings. The electron-withdrawing nature of the trifluoromethyl groups improves thermal stability and chemical resistance in polymer matrices. Researchers have explored its incorporation into high-performance resins used in aerospace and automotive industries, where durability under extreme conditions is paramount. Additionally, its role in developing organic electronic materials has been investigated due to its ability to influence charge transport properties.

The pharmaceutical industry has also leveraged 3,6-Bis(trifluoromethyl)-2-methylbenzoyl chloride in designing antimicrobial agents. The structural motif mimics natural products known for their bioactivity against resistant bacterial strains. By modifying its derivatives, scientists aim to enhance efficacy while minimizing side effects. Preclinical studies have demonstrated promising results when combined with other scaffolds that target bacterial cell wall synthesis or DNA replication.

Advances in computational chemistry have further enhanced the utility of this compound by enabling virtual screening of potential drug candidates derived from it. Molecular docking simulations allow researchers to predict binding interactions with biological targets with high accuracy before experimental validation. This approach accelerates drug discovery pipelines by identifying lead compounds with optimal pharmacokinetic properties early in development.

The environmental impact of using 3,6-Bis(trifluoromethyl)-2-methylbenzoyl chloride as an intermediate has also been considered. Efforts are underway to develop greener synthetic routes that minimize waste generation and hazardous byproducts through catalytic methods or solvent-free reactions. Such innovations align with global sustainability goals while maintaining high yields and purity standards required for industrial applications.

In conclusion,3,6-Bis(trifluoromethyl)-2-methylbenzoyl chloride (CAS No. 1805528-73-7) represents a multifaceted compound with broad utility across pharmaceuticals and materials science sectors due to its unique structural features including both trifluoromethyl and methyl substituents on an aromatic ring system functionalized at specific positions via chlorination processes enabling diverse synthetic pathways toward biologically active molecules advanced polymers or high-performance materials Its continued exploration promises further breakthroughs contributing significantly toward next-generation therapeutics sustainable technologies